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Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for confirming the identity
of 1-Amino-4-hydroxyanthraquinone, with a primary focus on mass spectrometry. Detailed

experimental protocols and supporting data are presented to offer an objective analysis for
research and quality control applications.

Physicochemical Properties of 1-Amino-4-
hydroxyanthraquinone

1-Amino-4-hydroxyanthraquinone, also known as Disperse Red 15, is an organic compound
with the following key identifiers and properties.[1][2][3]
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Property Value

IUPAC Name 1-amino-4-hydroxyanthracene-9,10-dione[1]
Molecular Formula C14H9oNO3[1][2]

Molecular Weight 239.23 g/mol [1][2]

Exact Mass 239.058243149 Da[1]

CAS Number 116-85-8[1]

Appearance Green to dark green powder/crystal[2]

Mass Spectrometry for Structural Confirmation

Mass spectrometry is a powerful analytical technique for confirming the identity of 1-Amino-4-
hydroxyanthraquinone by determining its molecular weight and analyzing its fragmentation
pattern. Electron lonization (EIl) is a common ionization method for this compound, particularly
when coupled with Gas Chromatography (GC-MS).

Upon ionization, the 1-Amino-4-hydroxyanthraquinone molecule will form a molecular ion
([M]*e), which will then undergo fragmentation. The resulting mass spectrum will show a base
peak corresponding to the molecular ion and several smaller peaks corresponding to its
fragments.

Expected Mass Spectrum Data (Electron lonization)

The expected mass-to-charge ratios (m/z) for the molecular ion and its most abundant isotopes
and fragments are summarized below.
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miz Proposed Identity Relative Intensity
239 [M]*e (Molecular lon) Very High

240 [M+1]*e (Isotopic Peak) High

238 [M-H]* Moderate

211 [M-CQ]*e Low to Moderate
183 [M-2CQ]*e Low to Moderate
154 [CeHaO2]*e Low

Data derived from experimental GC-MS results available in public databases.[1]

Fragmentation Pathway

The fragmentation of 1-Amino-4-hydroxyanthraquinone under El conditions is initiated by the
loss of electrons to form the molecular ion. Subsequent fragmentation can occur through
various pathways, including the loss of carbon monoxide (CO) molecules from the
anthraquinone core, which is a characteristic fragmentation pattern for quinones. Other
fragmentations can involve the loss of a hydrogen atom or cleavage of the rings.

Experimental Protocol: GC-MS Analysis

This section details a standard protocol for the analysis of 1-Amino-4-hydroxyanthraquinone
using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

e Solvent Selection: Dissolve a small amount (approximately 1 mg/mL) of the 1-Amino-4-
hydroxyanthraquinone sample in a suitable volatile organic solvent such as methanol,
acetone, or dichloromethane.

e Solution Preparation: Ensure the sample is fully dissolved. If necessary, use sonication to aid
dissolution.

« Filtration: Filter the sample solution through a 0.22 pm syringe filter to remove any particulate
matter before injection into the GC-MS system.
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2. GC-MS Instrumentation and Parameters
e Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

e Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms, or
equivalent) with dimensions of 30 m x 0.25 mm x 0.25 pm.

e Injector Temperature: 250 °C
e Injection Volume: 1 uL
« Injection Mode: Splitless
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: Increase to 280 °C at a rate of 15 °C/min.
o Final hold: Hold at 280 °C for 10 minutes.
e Mass Spectrometer: A quadrupole or ion trap mass spectrometer.
« lonization Mode: Electron lonization (EIl) at 70 eV.[1]
e Mass Range: Scan from m/z 50 to 300.
e Source Temperature: 230 °C
e Quadrupole Temperature: 150 °C

Workflow for Identification

The following diagram illustrates the logical workflow for confirming the identity of 1-Amino-4-
hydroxyanthraquinone using GC-MS.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-4-hydroxyanthraquinone
https://www.benchchem.com/product/b1669015?utm_src=pdf-body
https://www.benchchem.com/product/b1669015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Dissolve Sample in
Appropriate Solvent

i

Filter Sample Solution

GC-MS Analysis
Y

Inject into GC-MS

i

Chromatographic Separation

i

Electron lonization (70 eV)

i

Mass Analysis (m/z 50-300)

Data Intefpretation

Obtain Mass Spectrum

i

Identify Molecular lon Peak
(m/z 239)

i

Analyze Fragmentation Pattern

i

Compare with Reference Spectra

Identity Confirmation

Identity Confirmed

Click to download full resolution via product page

Figure 1. Workflow for the identification of 1-Amino-4-hydroxyanthraquinone via GC-MS.
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Comparison with Alternative Identification Methods

While mass spectrometry is a definitive method for identification, other spectroscopic

techniques can also be employed. The choice of method often depends on the available

instrumentation and the specific requirements of the analysis.

Technique

Principle

Strengths

Limitations

Mass Spectrometry
(MS)

Measures the mass-

to-charge ratio of ions.

Provides molecular
weight and structural
information through

fragmentation. Highly

sensitive and specific.

Destructive technique.
May require
chromatographic
separation for

complex mixtures.

Nuclear Magnetic
Resonance (NMR)

Spectroscopy

Measures the
magnetic properties of

atomic nuclei.

Provides detailed
information about the
molecular structure
and connectivity of
atoms. Non-
destructive.[1][4]

Lower sensitivity
compared to MS.
Requires larger
sample amounts and
longer acquisition

times.

Fourier-Transform
Infrared (FT-IR)

Spectroscopy

Measures the
absorption of infrared

radiation by the

Provides information
about the functional
groups present in the

molecule. Non-

Does not provide
molecular weight
information. Can be

difficult to interpret for

High-Performance

sample. destructive and
) complex molecules.
relatively fast.[1][4]
Excellent for
separating mixtures ]
Separates Does not provide

components of a

and quantifying the

definitive structural

Liquid ) ] purity of the ) ) )
mixture based on their information on its own
Chromatography ) ) ) compound. Can be )
interactions with a ) ) without a mass
(HPLC) ) coupled with various
stationary phase. spectrometer detector.
detectors (e.g., UV-
Vis, MS).
Conclusion
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Confirming the identity of 1-Amino-4-hydroxyanthraquinone can be reliably achieved using
mass spectrometry, particularly with GC-MS utilizing electron ionization. The observation of the
molecular ion peak at m/z 239, along with a characteristic fragmentation pattern, provides
strong evidence for the compound's identity. While other techniques such as NMR and FT-IR
offer complementary structural information, mass spectrometry remains a cornerstone for
unambiguous molecular identification in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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